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Compound of Interest

Compound Name: 2-Methoxy-1-heptene

Cat. No.: B14582286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic methodologies related to 2-Methoxy-1-heptene. The information is intended to

support research and development activities where this compound may be utilized as a

chemical intermediate or building block.

Physicochemical Properties
Quantitative data for 2-Methoxy-1-heptene is summarized in the table below. Due to a lack of

experimentally determined density values in peer-reviewed literature, an approximate value

from a commercial supplier is provided for guidance. Further experimental verification is

recommended for applications sensitive to this parameter.

Property Value Source

Molecular Formula C₈H₁₆O N/A

Molecular Weight 128.21 g/mol N/A

Approximate Density ~ 0.8 g/cm³ Commercial Supplier[1]

Boiling Point Approximately 160 °C Commercial Supplier[1]

Appearance Colorless liquid Commercial Supplier[1]
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Synthesis of 2-Methoxy-1-heptene: Experimental
Protocol
While a specific, detailed experimental protocol for the synthesis of 2-Methoxy-1-heptene is

not readily available in the surveyed literature, a plausible and commonly employed method is

the acid-catalyzed addition of methanol to 1-heptene. This reaction follows Markovnikov's rule,

where the methoxy group adds to the more substituted carbon of the double bond.

Reaction Principle:

The synthesis involves the electrophilic addition of a proton to the double bond of 1-heptene,

forming a secondary carbocation. This is followed by the nucleophilic attack of methanol on the

carbocation and subsequent deprotonation to yield the final ether product.

General Experimental Protocol (Hypothetical):

Materials:

1-heptene

Anhydrous methanol

Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Anhydrous sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Appropriate organic solvents for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

1-heptene in an excess of anhydrous methanol.

Cool the mixture in an ice bath.
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Slowly add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric

acid).

Allow the reaction mixture to stir at room temperature or gently heat under reflux. The

reaction progress should be monitored by a suitable analytical technique, such as gas

chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated solution of sodium

bicarbonate until the acid is neutralized.

Perform a liquid-liquid extraction using an appropriate organic solvent.

Wash the combined organic layers with brine.

Dry the organic phase over an anhydrous drying agent (e.g., magnesium sulfate).

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by fractional distillation to isolate 2-Methoxy-1-heptene.

Note: This is a generalized procedure and would require optimization of reaction conditions

such as temperature, reaction time, and catalyst loading for optimal yield and purity.

Visualizations
Logical Relationship of Synthesis
The following diagram illustrates the logical progression from starting materials to the final

product in the synthesis of 2-Methoxy-1-heptene.
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Caption: Logical workflow for the synthesis of 2-Methoxy-1-heptene.

Experimental Workflow for Synthesis
The diagram below outlines the key steps in a typical laboratory workflow for the synthesis and

purification of 2-Methoxy-1-heptene.
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Caption: Experimental workflow for the synthesis of 2-Methoxy-1-heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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